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Compound of Interest

Compound Name: CDN1163

Cat. No.: B15618733 Get Quote

CDN1163 Technical Support Center
Welcome to the technical support center for CDN1163. This guide is designed for researchers,

scientists, and drug development professionals to provide answers to frequently asked

questions and troubleshooting advice for experiments involving CDN1163 in aqueous

solutions.

Frequently Asked Questions (FAQs)
Q1: What is CDN1163 and what is its primary mechanism of action?

CDN1163 is a small molecule, allosteric activator of the Sarco/Endoplasmic Reticulum Ca2+-

ATPase (SERCA), with a particular affinity for the SERCA2 isoform.[1][2] Its primary function is

to enhance the activity of the SERCA pump, which is responsible for sequestering cytosolic

Ca2+ into the endoplasmic reticulum (ER) stores.[3][4] By increasing Ca2+ uptake into the ER,

CDN1163 helps to maintain intracellular Ca2+ homeostasis, which can in turn attenuate ER

stress and modulate various downstream signaling pathways.[4][5]

Q2: What are the recommended solvents for dissolving CDN1163?

CDN1163 is readily soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

ethanol.[1] For experimental use, stock solutions are typically prepared in high-quality,

anhydrous DMSO.[2] Due to its limited solubility in purely aqueous solutions, working solutions

for cell culture or in vivo studies require the use of co-solvents.

Q3: How should I store CDN1163 powder and stock solutions?
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Proper storage is crucial to maintain the stability and activity of CDN1163.

Powder: Store the solid compound at -20°C for up to 3 years or at 4°C for up to 2 years.[5]

Stock Solutions (in DMSO): For long-term storage, aliquoted stock solutions should be kept

at -80°C (stable for up to 2 years) or -20°C (stable for up to 1 year).[5] Avoid repeated

freeze-thaw cycles.

Q4: How do I prepare a working solution of CDN1163 for in vivo experiments?

For in vivo administration, CDN1163 is typically prepared in a vehicle solution. It is highly

recommended to prepare the working solution fresh on the day of use.[5] If precipitation occurs

during preparation, gentle heating and/or sonication can be used to aid dissolution.[5]

Here are a few example protocols:

Protocol 1 (Suspension): A common vehicle for intraperitoneal (i.p.) injection is a solution of

10% DMSO and 90% corn oil.[6]

Protocol 2 (Clear Solution): A mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

Saline can yield a clear solution with a solubility of at least 2.5 mg/mL.[5]

Protocol 3 (Suspended Solution): A suspended solution of 2.5 mg/mL can be achieved with

10% DMSO and 90% (20% SBE-β-CD in Saline) with the aid of sonication.[5]
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Issue Possible Cause Recommended Solution

Precipitation in stock solution
The solubility limit in DMSO

has been exceeded.

Gently warm the solution

and/or sonicate until the

precipitate dissolves. For

future preparations, consider

making a more dilute stock

solution.

DMSO has absorbed moisture

(hygroscopic).

Use fresh, anhydrous DMSO

to prepare new stock solutions.

[2]

Precipitation when diluting

stock solution into aqueous

media

CDN1163 has low aqueous

solubility.

When preparing working

solutions for cell culture,

ensure the final concentration

of DMSO is kept low (typically

<0.5%) to maintain cell viability

and compound solubility.

The buffer composition or pH

is incompatible.

Test the solubility in different

buffers. While specific pH

stability data is limited,

significant deviations from

neutral pH may affect solubility.

Inconsistent experimental

results

Degradation of CDN1163 in

the working solution.

Always prepare fresh working

solutions for each experiment,

especially for in vivo studies.[5]

Do not store diluted aqueous

solutions for extended periods.

Improper storage of stock

solutions.

Ensure stock solutions are

stored at the recommended

temperatures (-20°C or -80°C)

and avoid multiple freeze-thaw

cycles by aliquoting.[5]
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Solubility Data
The following table summarizes the solubility of CDN1163 in common laboratory solvents.

Solvent
Maximum Concentration

(mg/mL)

Maximum Concentration

(mM)

DMSO 32.04 - 100[1][5] 100 - 312.12[1][5]

Ethanol 32.04[1] 100[1]

Note: The hygroscopic nature of DMSO can significantly impact the solubility of the product; it

is recommended to use newly opened DMSO.[5]

Preparation of a 2.5 mg/mL Working Solution
This protocol describes the preparation of a clear working solution suitable for in vivo

experiments.

Start with a stock solution of CDN1163 in DMSO (e.g., 25 mg/mL).

To prepare 1 mL of working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300.

Mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until uniform.

Finally, add 450 µL of saline to bring the total volume to 1 mL.[5]
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Caption: Mechanism of CDN1163 action on cellular calcium homeostasis.

Experimental Workflow: Preparing a CDN1163 Working
Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.tocris.com/products/cdn-1163_5869
https://www.selleckchem.com/products/cdn1163.html
https://www.mdpi.com/2073-4409/11/9/1488
https://pmc.ncbi.nlm.nih.gov/articles/PMC4777852/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4777852/
https://www.medchemexpress.com/CDN1163.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10624114/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10624114/
https://www.benchchem.com/product/b15618733#cdn1163-stability-in-aqueous-solutions
https://www.benchchem.com/product/b15618733#cdn1163-stability-in-aqueous-solutions
https://www.benchchem.com/product/b15618733#cdn1163-stability-in-aqueous-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15618733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

